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Abstract & Scientific Rationale
Trehalose (

-D-glucopyranosyl-(1

1)-

-D-glucopyranoside) is a non-reducing disaccharide exhibiting unique physicochemical
properties that make it indispensable in modern cell culture.[1][2][3] Unlike sucrose, trehalose
possesses an exceptionally high glass transition temperature (

) and chemical stability, allowing it to function as a "chemical chaperone."[1]

Key Mechanisms of Action:

« mTOR-Independent Autophagy Induction: Trehalose induces autophagy by activating
Transcription Factor EB (TFEB), a master regulator of the lysosomal-autophagic pathway,
independent of MTOR inhibition.[1] This promotes the clearance of aggregated proteins
(e.g., huntingtin,

-synuclein) [1, 2].[1]

o Cryopreservation & Osmoprotection: Following the "Water Replacement Hypothesis,"
trehalose hydrogen bonds with polar headgroups of phospholipids, stabilizing cell
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membranes during dehydration or freezing by mimicking the hydration shell [3].

Critical Material Attributes: The "Hydration Trap"

CRITICAL WARNING: The most common error in trehalose preparation is ignoring the
hydration state.[1] While the user prompt specifies Trehalose Monohydrate, the vast majority
of research-grade trehalose is supplied as Trehalose Dihydrate (

) or Anhydrous.[1] True monohydrate is rare and often unstable, rapidly absorbing moisture to
become dihydrate.[1]

You must verify your specific lot's Certificate of Analysis (CoA). Using the wrong Molecular
Weight (MW) will result in significant molarity errors (up to ~10%).[1]

Molecular Weight Reference Table

Solubility (

Molecular Weight (
Form Formula
g/mol ) )
Anhydrous 342.30 High
Monohydrate (Rare) 360.32 High
Dihydrate (Standard) 378.33 ~68.9 g/100g water

Mechanistic Pathway Visualization

The following diagram illustrates the dual-pathway mechanism of Trehalose in cellular systems:
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Figure 1: Dual mechanism of Trehalose: TFEB-mediated autophagy induction and membrane
stabilization via water replacement.[1]

Protocol: Preparation of 1.0 M Trehalose Stock
Solution

Target Concentration: 1.0 M (Molar) Final Volume: 100 mL Sterility: Sterile Filtered (0.22 um) -
Do not autoclave 1M stocks to prevent potential caramelization or hydrolysis at high
pressure/temp.

Reagents & Equipment[1][5][6]

e Trehalose Source: Check CoA (Assume Dihydrate for this example, but calculate for
Monohydrate if verified).

» Solvent: Water for Injection (WFI) or Milli-Q (18.2 MQ[1]-cm).

o Filtration: 0.22 um PES (Polyethersulfone) vacuum filter unit.[1] PES is preferred over
Nylon/Cellulose for lower protein binding and faster flow rates with viscous sugar solutions.

Step-by-Step Procedure
Step 1: Mass Calculation

Calculate the required mass (

) based on your specific hydration form:
[1]

« |f Dihydrate (Standard):

[1]

« If Monohydrate (Specific):
[1]

Step 2: Dissolution (Endothermic Management)[1]
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o Measure 70 mL (approx. 70% of final volume) of WFI/Milli-Q water into a clean beaker.
e Add a magnetic stir bar.[1]
e Slowly add the weighed Trehalose powder while stirring at medium speed.

o Note: Trehalose dissolution is slightly endothermic (absorbs heat).[1] The solution may
cool down.

 Allow to stir for 15-30 minutes until the solution is perfectly clear and colorless.
e Volume Adjustment: Transfer the solution to a 100 mL volumetric flask.
e Rinse the beaker with a small amount of WFI and add to the flask.

e Top up to the 100 mL mark with WFI. Invert 5 times to mix.

Step 3: Sterilization & Aliquoting[4]

 In a biosafety cabinet, pass the solution through a 0.22 um PES filter.[1]
¢ Aliquot into sterile 1.5 mL or 15 mL tubes (depending on usage rate).
o Tip: Avoid repeated freeze-thaw cycles, although trehalose is robust.[1]

» Seal and label with: Name, Concentration (1M), Date, and Hydration Form Used.[1]

Workflow Diagram
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Figure 2: Workflow for sterile stock preparation emphasizing the critical CoA check.
Quality Control & Troubleshooting
QC Specifications

+ Appearance: Clear, colorless, particulate-free.[1]
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e Endotoxin: < 0.25 EU/mL (Critical for sensitive cell lines).[1]

e Osmolality: A 1M stock is hypertonic (~1000+ mOsm/kg).[1] Do not measure 1M stock
directly on standard freezing-point osmometers; dilute 1:10 before testing.

Application Guide
Dilution from 1M

Application Typical Final Conc. Notes
Stock

Incubate 24—-48h.

Autophagy Induction 100 mM 1:10 ,
Monitor LC3-II levels.

Often combined with
Cryopreservation 100-200 mM 1:5t0 1:10 DMSO or used
DMSO-free.[1]

Protein Stabilization 25-50 mM 1:20 to 1:40 Add to lysis buffers.[1]

Troubleshooting

o Precipitation: Rare at 1M.[1] If observed, ensure storage temp is not too low (< -20°C) for
long periods, or re-dissolve by warming to 37°C.[1]

o Cell Toxicity: Usually due to osmotic shock.[1] Add trehalose gradually or ensure the base
media osmolality is adjusted if using high concentrations (>200 mM).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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